Cas no 1101878-91-4 (1-[(5-chlorothiophen-2-yl)sulfonyl]-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]pyrrolidine-2-carboxamide)

• Product Name: 1-[(5-chlorothiophen-2-yl)sulfonyl]-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]pyrrolidine-2-carboxamide
• CAS No: 1101878-91-4
• MF: C₁₇H₁₅ClN₄O₃S₃
• MW: 454.973998308182
• CID: 5471033
• PubChem ID: 16803696
• Update Time: 2025-06-11

1-[(5-chlorothiophen-2-yl)sulfonyl]-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]pyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarboxamide, 1-[(5-chloro-2-thienyl)sulfonyl]-N-[4-(3-pyridinyl)-2-thiazolyl]-
• F2728-0728
• 1-((5-chlorothiophen-2-yl)sulfonyl)-N-(4-(pyridin-3-yl)thiazol-2-yl)pyrrolidine-2-carboxamide
• 1-[(5-chlorothiophen-2-yl)sulfonyl]-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]pyrrolidine-2-carboxamide
• 1101878-91-4
• 1-(5-chlorothiophen-2-yl)sulfonyl-N-(4-pyridin-3-yl-1,3-thiazol-2-yl)pyrrolidine-2-carboxamide
• AKOS024674206

• Inchi： 1S/C17H15ClN4O3S3/c18-14-5-6-15(27-14)28(24,25)22-8-2-4-13(22)16(23)21-17-20-12(10-26-17)11-3-1-7-19-9-11/h1,3,5-7,9-10,13H,2,4,8H2,(H,20,21,23)
• InChI Key： JKBFECNBXJDFRR-UHFFFAOYSA-N
• SMILES： N1(S(C2SC(Cl)=CC=2)(=O)=O)CCCC1C(NC1=NC(C2=CC=CN=C2)=CS1)=O

Computed Properties

• Exact Mass: 453.9994816g/mol
• Monoisotopic Mass: 453.9994816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 157Ų

Additional information on 1-[(5-chlorothiophen-2-yl)sulfonyl]-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]pyrrolidine-2-carboxamide

Comprehensive Overview of 1-[(5-chlorothiophen-2-yl)sulfonyl]-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]pyrrolidine-2-carboxamide (CAS No. 1101878-91-4)

The compound 1-[(5-chlorothiophen-2-yl)sulfonyl]-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]pyrrolidine-2-carboxamide, with CAS No. 1101878-91-4, is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a thiophene, thiazole, and pyridine moieties, makes it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in targeting specific enzymes or receptors, given its sulfonyl and carboxamide functional groups.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and personalized therapies. 1-[(5-chlorothiophen-2-yl)sulfonyl]-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]pyrrolidine-2-carboxamide aligns with this trend, as its structural complexity allows for selective interactions with biological targets. This compound is often discussed in the context of kinase inhibition and signal transduction modulation, which are hot topics in oncology and immunology research.

The synthesis of CAS No. 1101878-91-4 involves multi-step organic reactions, including Suzuki coupling and sulfonylation, which are well-documented in peer-reviewed journals. Its molecular weight and logP value suggest favorable pharmacokinetic properties, making it a viable candidate for further preclinical studies. Researchers are also exploring its potential as a protease inhibitor or GPCR modulator, given the growing interest in these target classes.

From an industrial perspective, 1-[(5-chlorothiophen-2-yl)sulfonyl]-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]pyrrolidine-2-carboxamide is often sourced by pharmaceutical companies specializing in custom synthesis and contract research. Its patent status and intellectual property landscape are critical considerations for developers aiming to commercialize derivatives or analogs. The compound's solubility and stability under physiological conditions are frequently evaluated to ensure its suitability for in vivo studies.

In the era of AI-driven drug discovery, compounds like CAS No. 1101878-91-4 are increasingly analyzed using machine learning models to predict their binding affinity and toxicity profiles. This approach accelerates the identification of lead compounds and reduces R&D costs. Additionally, the rise of fragment-based drug design has highlighted the importance of structurally diverse molecules, further emphasizing the value of this compound.

Environmental and regulatory aspects of 1-[(5-chlorothiophen-2-yl)sulfonyl]-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]pyrrolidine-2-carboxamide are also under scrutiny, as sustainable chemistry practices gain traction. Researchers are investigating green synthesis methods to minimize waste and energy consumption during production. This aligns with the broader industry shift toward eco-friendly pharmaceuticals and green chemistry initiatives.

In summary, 1-[(5-chlorothiophen-2-yl)sulfonyl]-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]pyrrolidine-2-carboxamide (CAS No. 1101878-91-4) represents a compelling case study in modern medicinal chemistry. Its multifaceted applications, from targeted therapy to computational drug design, underscore its relevance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics.